Cas no 16075-63-1 (1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,5-hydroxy-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,5-hydroxy-1-phenyl-
• CAS No: 16075-63-1
• MF: C₁₁H₈N₄O₃
• MW: 244.206221580505
• CID: 192652
• PubChem ID: 135429845
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,5-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione,5-hydroxy-1-phenyl-
• 5-hydroxy-1-phenyl-2H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• 1-Phenyl-5-hydroxy-4,6-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo<3,4-d>pyrimidin
• 5-Hydroxy-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• UNII-MPN9B439VT
• 16075-63-1
• NCIOpen2_007216
• A810249
• NSC 104149
• 1H-PYRAZOLO(3,4-D)PYRIMIDINE-4,6(5H,7H)-DIONE, 5-HYDROXY-1-PHENYL-
• 5-Hydroxy-1-phenyl-1H-pyrazolo(3,4-d)pyrimidine-4,6(5H,7H)-dione
• NSC104149
• NSC-104149
• 5-oxidanyl-1-phenyl-2H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• 5-hydroxy-1-phenyl-7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• DTXSID50936385
• MPN9B439VT

• Inchi： 1S/C11H8N4O3/c16-10-8-6-12-14(7-4-2-1-3-5-7)9(8)13-11(17)15(10)18/h1-6,18H,(H,13,17)
• InChI Key： AELOZPCEAZBHGJ-UHFFFAOYSA-N
• SMILES： ON1C(NC2=C(C1=O)C=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 244.06000
• Monoisotopic Mass: 244.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.66
• Boiling Point: 446.7°Cat760mmHg
• Flash Point: 224°C
• Refractive Index: 1.788
• PSA: 92.91000
• LogP: 0.11280